9-(2-methoxyethyl)-5-methyl-3-phenyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione

• IUPAC Name: 5-(2-methoxyethyl)-1-methyl-8-phenylpurino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C16H16N6O3/c1-20-14-11(13(23)17-16(20)24)21(8-9-25-2)15-19-18-12(22(14)15)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,17,23,24)
• InChI Key: CZMRKKFJEHTFQH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C3=NN=C(N23)C4=CC=CC=C4)CCOC
• Molecular Formula: C16H16N6O3
• Molecular Weight: 340.34 g/mol
• CAS No.: 921830-06-0

Description

This compound belongs to the triazolo[4,3-e]purine-dione class, characterized by a fused tricyclic core. Key structural features include:

• Position 3: A phenyl group.
• Position 5: A methyl group.
• Position 9: A 2-methoxyethyl substituent.

Triazolo-purine-diones are synthesized via condensation and cyclization reactions involving substituted xanthine precursors (). The 2-methoxyethyl group at position 9 likely enhances solubility compared to bulkier alkyl/aryl substituents, while the phenyl group at position 3 may influence receptor binding. Although direct biological data for this compound are absent in the evidence, structurally related analogs demonstrate activity as GPR35 agonists () or adenosine receptor modulators ().

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural analogs and their properties:

Compound Name	R3 (Position 3)	R9 (Position 9)	Biological Activity	Source
Target Compound	Phenyl	2-Methoxyethyl	Not explicitly reported	-
9-Benzyl-5-methyl-3-(4-methylphenyl)-...¹	4-Methylphenyl	Benzyl	GPR35 agonist (EC50 ~1 μM, comparable to zaprinast)
9-(2-Chlorobenzyl)-3-(4-methoxyphenyl)-...²	4-Methoxyphenyl	2-Chlorobenzyl	Unknown (structural analog)
5,7-Dimethyl-9-(2-methylbenzyl)-3-phenyl-...³	Phenyl	2-Methylbenzyl	Commercial availability (no activity data)
3-(4-Chlorophenyl)-9-isopropyl-5,7-dimethyl-...⁴	4-Chlorophenyl	Isopropyl	Commercially available (purity: 90%, $237–664/mg)

¹ Full name: 9-Benzyl-5-methyl-3-(4-methylphenyl)-5,9-dihydro-6H-[1,2,4]triazolo[4,3-e]purine-6,8(7H)-dione.
² Full name: 9-(2-Chlorobenzyl)-3-(4-methoxyphenyl)-5-methyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione.
³ Full name: 5,7-Dimethyl-9-(2-methylbenzyl)-3-phenyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione.
⁴ Full name: 3-(4-Chlorophenyl)-9-isopropyl-5,7-dimethyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione.

Key Findings

4-Methoxyphenyl (Compound ²): The methoxy group may introduce hydrogen-bonding interactions, though activity data are lacking. Phenyl (Target Compound): Simplicity in structure may reduce steric hindrance, favoring interactions with flat binding pockets.

Position 9 Substitutions :

• Benzyl (Compound ¹) : Common in GPR35 agonists but may reduce solubility due to hydrophobicity .
• 2-Methoxyethyl (Target Compound) : Likely improves aqueous solubility compared to benzyl derivatives, facilitating pharmacokinetics.
• Isopropyl (Compound ⁴) : Bulkier substituent could hinder receptor access but increase metabolic stability.

Biological Activity: Compound ¹ demonstrates potent GPR35 agonism, suggesting that triazolo-purine-diones with aryl/alkyl substitutions at positions 3 and 9 are viable candidates for targeting this receptor . No direct adenosine receptor data are available for these compounds, but xanthine derivatives (e.g., caffeine) are known adenosine antagonists ().

Structure-Activity Relationship (SAR) Insights

• Solubility : The 2-methoxyethyl group in the target compound may confer better solubility than benzyl or isopropyl analogs, critical for oral bioavailability.
• Receptor Selectivity: Substitutions at position 3 (e.g., 4-methylphenyl vs. phenyl) may modulate selectivity between GPR35 and adenosine receptors.
• Commercial Viability : Analogs like Compound ⁴ are commercially available (), but the target compound’s synthesis and scale-up feasibility require further exploration.